2-(4-methoxyphenoxy)-N-[4-(4-methylpiperazin-1-yl)phenyl]acetamide

• Molecular Formula: C20H25N3O3
• Molecular Weight: 355.4 g/mol
• IUPAC Name: 2-(4-methoxyphenoxy)-N-[4-(4-methylpiperazin-1-yl)phenyl]acetamide
• InChI: InChI=1S/C20H25N3O3/c1-22-11-13-23(14-12-22)17-5-3-16(4-6-17)21-20(24)15-26-19-9-7-18(25-2)8-10-19/h3-10H,11-15H2,1-2H3,(H,21,24)
• InChI Key: AMURMLKGKCAYSS-UHFFFAOYSA-N
• SMILES: CN1CCN(CC1)C2=CC=C(C=C2)NC(=O)COC3=CC=C(C=C3)OC

Description

2-(4-methoxyphenoxy)-N-[4-(4-methylpiperazin-1-yl)phenyl]acetamide, also known as MPAPA, is a compound that has gained significant attention in scientific research due to its potential therapeutic properties. MPAPA belongs to the class of compounds known as piperazine derivatives and has been shown to possess a wide range of pharmacological activities. In

Mechanism of Action

The exact mechanism of action of 2-(4-methoxyphenoxy)-N-[4-(4-methylpiperazin-1-yl)phenyl]acetamide is not fully understood. However, it is believed to act on various neurotransmitter systems in the brain, including the GABAergic, serotonergic, and dopaminergic systems. 2-(4-methoxyphenoxy)-N-[4-(4-methylpiperazin-1-yl)phenyl]acetamide has also been shown to modulate the activity of ion channels, such as voltage-gated calcium channels, which are involved in neuronal excitability.
Biochemical and Physiological Effects:
2-(4-methoxyphenoxy)-N-[4-(4-methylpiperazin-1-yl)phenyl]acetamide has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. 2-(4-methoxyphenoxy)-N-[4-(4-methylpiperazin-1-yl)phenyl]acetamide has also been shown to modulate the activity of enzymes involved in oxidative stress, which can lead to neurodegeneration. Additionally, 2-(4-methoxyphenoxy)-N-[4-(4-methylpiperazin-1-yl)phenyl]acetamide has been shown to enhance cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

2-(4-methoxyphenoxy)-N-[4-(4-methylpiperazin-1-yl)phenyl]acetamide has several advantages for lab experiments. It is readily available and can be synthesized in high purity and yield. It has also been extensively studied, making it a well-characterized compound. However, 2-(4-methoxyphenoxy)-N-[4-(4-methylpiperazin-1-yl)phenyl]acetamide has some limitations for lab experiments. It has poor solubility in water, which can make it difficult to administer in vivo. Additionally, its mechanism of action is not fully understood, which can make it challenging to design experiments to investigate its effects.

Future Directions

There are several future directions for research on 2-(4-methoxyphenoxy)-N-[4-(4-methylpiperazin-1-yl)phenyl]acetamide. One area of interest is its potential use in the treatment of neurodegenerative diseases. Further studies are needed to investigate its effects on neuronal function and to determine its potential as a therapeutic agent. Another area of interest is the development of new synthetic methods to improve the yield and purity of 2-(4-methoxyphenoxy)-N-[4-(4-methylpiperazin-1-yl)phenyl]acetamide. Additionally, studies are needed to investigate the pharmacokinetics and toxicity of 2-(4-methoxyphenoxy)-N-[4-(4-methylpiperazin-1-yl)phenyl]acetamide to determine its suitability for clinical use.

Synthesis Methods

The synthesis of 2-(4-methoxyphenoxy)-N-[4-(4-methylpiperazin-1-yl)phenyl]acetamide involves the reaction of 4-methoxyphenol with 4-(4-methylpiperazin-1-yl)aniline in the presence of acetic anhydride and triethylamine. The resulting intermediate is then treated with acetic acid to obtain the final product, 2-(4-methoxyphenoxy)-N-[4-(4-methylpiperazin-1-yl)phenyl]acetamide. The synthesis method has been optimized to yield high purity and yield of 2-(4-methoxyphenoxy)-N-[4-(4-methylpiperazin-1-yl)phenyl]acetamide.

Scientific Research Applications

2-(4-methoxyphenoxy)-N-[4-(4-methylpiperazin-1-yl)phenyl]acetamide has been extensively studied for its potential therapeutic properties. It has been shown to possess anticonvulsant, analgesic, anti-inflammatory, and antidepressant activities. 2-(4-methoxyphenoxy)-N-[4-(4-methylpiperazin-1-yl)phenyl]acetamide has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, 2-(4-methoxyphenoxy)-N-[4-(4-methylpiperazin-1-yl)phenyl]acetamide has been shown to possess anticancer properties, making it a promising candidate for cancer therapy.